Cas no 82429-96-7 (Benzenepropanoic acid, a-hydroxy-, sodium salt (1:?))

• Product Name: Benzenepropanoic acid, a-hydroxy-, sodium salt (1:?)
• CAS No: 82429-96-7
• MF: C₉H₉NaO₃
• MW: 188.155733823776
• CID: 721442
• PubChem ID: 23677923
• Update Time: 2025-04-19

Benzenepropanoic acid, a-hydroxy-, sodium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-hydroxy-, sodium salt (1:?)
• Benzenepropanoic acid, alpha-hydroxy-, sodium salt
• BENZENEPROPANOIC ACID, .ALPHA.-HYDROXY-, MONOSODIUM SALT, (+/-)-
• alpha-Hydroxybenzenepropanoic acid sodium salt
• 3-PHENYLLACTIC ACID SODIUM
• Benzenepropanoic acid, alpha-hydroxy-, monosodium salt
• BENZENEPROPANOIC ACID, .ALPHA.-HYDROXY-, MONOSODIUM SALT
• UNII-KYI2U2BS89
• Q27282506
• Sodium (+/-)beta-phenyl lactate
• SCHEMBL5800212
• KYI2U2BS89
• sodium (RS)-phenyllactate
• 85391-16-8
• BENZENEPROPANOIC ACID, .ALPHA.-HYDROXY-, SODIUM SALT (1:1)
• EINECS 286-769-5
• Phenyllactic acid sodium salt
• Monosodium alpha-hydroxybenzenepropanoate
• 82429-96-7
• Sodium phenyllactate
• 79428-01-6
• Sodium (1)-3-phenyllactate

• Inchi： 1S/C9H10O3.Na/c10-8(9(11)12)6-7-4-2-1-3-5-7;/h1-5,8,10H,6H2,(H,11,12);/q;+1/p-1
• InChI Key： DVSAFLNBVQKEKE-UHFFFAOYSA-M
• SMILES： [Na+].OC(C(=O)[O-])CC1C=CC=CC=1

Computed Properties

• Exact Mass: 188.04493843g/mol
• Monoisotopic Mass: 188.04493843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4Ų